Cas no 2248390-27-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate is a specialized organic compound featuring a phthalimide core linked to a substituted benzoate ester. Its molecular structure, incorporating both butoxy and propoxy substituents, enhances solubility and reactivity in organic synthesis applications. This compound is particularly valued for its role as an intermediate in the preparation of advanced materials, including liquid crystals and polymer additives. The presence of dual alkoxy groups contributes to its tunable physicochemical properties, making it suitable for fine chemical synthesis. Its stability under standard conditions and compatibility with various reaction conditions further underscore its utility in research and industrial processes.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate structure

2248390-27-2 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate

CAS No:2248390-27-2

MF:C₂₂H₂₃NO₆

MW:397.42112660408

CID:6403494

PubChem ID:165729521

Update Time:2025-10-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

- EN300-6523732
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate
- 2248390-27-2
- Inchi： 1S/C22H23NO6/c1-3-5-13-28-19-14-15(27-12-4-2)10-11-18(19)22(26)29-23-20(24)16-8-6-7-9-17(16)21(23)25/h6-11,14H,3-5,12-13H2,1-2H3
- InChI Key： OGGCRSXQIDWQLM-UHFFFAOYSA-N
- SMILES： O(C1C=C(C=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)OCCC)CCCC

Computed Properties

Exact Mass: 397.15253745g/mol
Monoisotopic Mass: 397.15253745g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 10
Complexity: 570
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 82.1Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6523732-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate	2248390-27-2	95.0%	1.0g	$0.0	2025-03-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate Related Literature

1. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
2. Distribution and ecological risk assessment of typical antibiotics in the surface waters of seven major rivers, China†

Environ. Sci.: Processes Impacts, 2021,23, 1088-1100
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
5. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate (CAS: 2248390-27-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators, particularly those targeting specific biochemical pathways. Among these, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate (CAS: 2248390-27-2) has emerged as a promising candidate for further investigation. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique isoindole-1,3-dione core and benzoate ester functionality, has been the subject of recent studies due to its potential as a modulator of protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the interaction between specific transcription factors and their co-regulators, suggesting a novel mechanism for targeting oncogenic pathways. The study employed a combination of in silico docking simulations and in vitro binding assays to validate its activity.

Further investigations into the pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate have revealed favorable absorption and distribution profiles, as reported in a recent preclinical study. The compound exhibited moderate plasma protein binding and demonstrated stability in physiological conditions, making it a viable candidate for oral administration. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid clearance in rodent models.

In the context of therapeutic applications, researchers have explored its potential in inflammatory diseases. A 2024 study in ACS Chemical Biology highlighted its ability to suppress NF-κB signaling, reducing pro-inflammatory cytokine production in macrophage cell lines. These findings position the compound as a potential lead for developing anti-inflammatory agents, though further structure-activity relationship (SAR) studies are needed to enhance its selectivity and potency.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate has also seen methodological improvements. A recent publication in Organic Process Research & Development detailed a scalable, high-yield route utilizing palladium-catalyzed coupling reactions, addressing previous limitations in large-scale production. This advancement is critical for facilitating future preclinical and clinical studies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butoxy-4-propoxybenzoate represents a multifaceted compound with significant potential in both chemical biology and drug discovery. Ongoing research aims to elucidate its full mechanistic profile and optimize its pharmacological properties. Collaborative efforts between academic and industrial researchers will be essential to translate these findings into therapeutic breakthroughs.